Cas no 2248306-71-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate
• CAS No: 2248306-71-8
• MF: C₁₅H₁₅F₂NO₅
• MW: 327.280111551285
• CID: 6369576
• PubChem ID: 165724073
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate
• EN300-6516078
• 2248306-71-8

• Inchi： 1S/C15H15F2NO5/c1-15(2,8-22-7-11(16)17)14(21)23-18-12(19)9-5-3-4-6-10(9)13(18)20/h3-6,11H,7-8H2,1-2H3
• InChI Key： ZCTOXDHAIJSTHU-UHFFFAOYSA-N
• SMILES： FC(COCC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C)F

Computed Properties

• Exact Mass: 327.09182890g/mol
• Monoisotopic Mass: 327.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate (CAS No: 2248306-71-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate, identified by its CAS number 2248306-71-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic compounds, featuring a 1H-isoindol core structure that is appended with a 3-(2,2-difluoroethoxy) moiety and an ester group linked to a 2,2-dimethylpropanoate backbone. The presence of fluorine atoms in the difluoroethoxy group introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate suggests potential biological activity. The isoindol scaffold is known for its role in various bioactive molecules, including some that exhibit pharmaceutical properties. The difluoroethoxy group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This combination of features positions the compound as a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. The 1H-isoindol core of this compound has been studied for its potential interactions with enzymes and receptors involved in disease pathways. The fluorine atoms in the difluoroethoxy group are expected to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. These insights are derived from cutting-edge computational studies that simulate the interactions of this compound with biological targets.

In the context of drug discovery, the ester functionality in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate provides a site for further chemical modification. Ester groups are commonly used in medicinal chemistry due to their versatility in modifying solubility, bioavailability, and metabolic stability. The dimethylpropanoate moiety adds bulk to the molecule but also contributes to its overall shape and potential interactions with biological targets. These structural features make this compound a versatile platform for designing derivatives with tailored properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate presents both challenges and opportunities. The presence of multiple functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and flow chemistry have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance scalability for future applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for research in materials science and agrochemicals. Fluorinated compounds are widely used in advanced materials due to their stability and reactivity under various conditions. Additionally, the bioactive properties of this molecule could be leveraged in developing novel agrochemicals that target specific enzymes or receptors involved in plant growth and defense mechanisms.

Current research efforts are focused on evaluating the biological activity of derivatives of 1H-isoindol compounds. Studies have shown that modifications at different positions on the isoindol ring can significantly alter biological properties such as potency and selectivity. The incorporation of fluorine atoms has been particularly effective in enhancing binding affinity to certain enzymes and receptors. These findings underscore the importance of structural optimization in drug discovery.

The development of new synthetic methodologies is also a critical area of research for compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)-2,2-dimethylpropanoate. Advances in synthetic chemistry have enabled researchers to access complex structures more efficiently than ever before. Techniques such as cross-coupling reactions and organometallic chemistry have been instrumental in constructing intricate molecular frameworks like this one.

The impact of fluorine-containing compounds on modern drug discovery cannot be overstated. These molecules often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The ability to fine-tune electronic properties through fluorine substitution allows for greater control over biological activity. This has led to numerous successful drugs that incorporate fluorine atoms into their structures.

In conclusion,1H-indol derivatives remain a fertile ground for drug discovery efforts due to their diverse biological activities and structural versatility, while incorporating elements such as fluorine enhances their potential therapeutic applications, making compounds like 1,3-dioxo- _dihydro-- H^-_isoindol-- > -^yli> -^l> -^l> -^y> -^l> -^y> -^l> -^{())))
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